Cas no 14953-63-0 (1-methyl-5-nitro-4-phenyl-1H-Imidazole)
14953-63-0 structure
Product Name:1-methyl-5-nitro-4-phenyl-1H-Imidazole
CAS No:14953-63-0
MF:C10H9N3O2
MW:203.197361707687
CID:139526
PubChem ID:155426
Update Time:2025-04-19
1-methyl-5-nitro-4-phenyl-1H-Imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-5-nitro-4-phenyl-1H-Imidazole
- 1H-Imidazole,1-methyl-5-nitro-4-phenyl-
- 1-methyl-5-nitro-4-phenylimidazole
- CCRIS 1483
- FT-0768634
- 1-Methyl-4-phenyl-5-nitroimidazole
- 1H-Imidazole, 1-methyl-5-nitro-4-phenyl-
- 14953-63-0
- CHEMBL323841
- DTXSID60164334
- BRN 0913792
-
- Inchi: 1S/C10H9N3O2/c1-12-7-11-9(10(12)13(14)15)8-5-3-2-4-6-8/h2-7H,1H3
- InChI Key: XRSIQFNWEQMSHI-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C2C=CC=CC=2)N=CN1C)=O
Computed Properties
- Exact Mass: 203.069
- Monoisotopic Mass: 203.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Density: 1.29
- Boiling Point: 417.9°C at 760 mmHg
- Flash Point: 206.5°C
- Refractive Index: 1.634
1-methyl-5-nitro-4-phenyl-1H-Imidazole Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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